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Compound of Interest

Compound Name: 8-Epicrepiside E

Cat. No.: B1160452 Get Quote

A comprehensive overview of the current scientific knowledge on 8-Epicrepiside E, a

sesquiterpene lactone with potential biological activities. This guide is intended for researchers,

scientists, and drug development professionals.

Introduction
8-Epicrepiside E is a sesquiterpene lactone, a class of naturally occurring compounds known

for their diverse and potent biological activities. Identified with the CAS number 93395-30-3,

this compound belongs to a large family of secondary metabolites found in various plant

species, particularly within the Asteraceae family. While research into the specific properties of

8-Epicrepiside E is still in its nascent stages, the broader class of sesquiterpene lactones has

garnered significant scientific interest for its potential therapeutic applications, including anti-

inflammatory and anticancer effects. This technical guide aims to synthesize the available

information on 8-Epicrepiside E, providing a foundational resource for the scientific

community.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 8-Epicrepiside E is fundamental

for any experimental design and interpretation. The table below summarizes the key chemical

data for this compound.
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Property Value Source

CAS Number 93395-30-3 N/A

Molecular Formula C₂₁H₂₈O₉ N/A

Molecular Weight 424.44 g/mol N/A

Class Sesquiterpene Lactone N/A

Biological Activity and Potential Therapeutic Areas
While specific studies on the biological effects of 8-Epicrepiside E are limited, the activities of

structurally related sesquiterpene lactones isolated from the Centaurea genus provide valuable

insights into its potential pharmacological profile.

Potential Anti-inflammatory Activity
Many sesquiterpene lactones exhibit potent anti-inflammatory properties, primarily through the

inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling

pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous pro-

inflammatory genes, including cytokines, chemokines, and adhesion molecules.

Hypothesized Mechanism of Action:

The α-methylene-γ-lactone moiety present in many sesquiterpene lactones is a reactive

Michael acceptor. This functional group can covalently bind to the sulfhydryl groups of cysteine

residues in key signaling proteins. A primary target for this interaction is the IκB kinase (IKK)

complex, which is essential for the activation of NF-κB. By inhibiting IKK, sesquiterpene

lactones can prevent the phosphorylation and subsequent degradation of IκBα, the inhibitory

protein that sequesters NF-κB in the cytoplasm. This ultimately leads to the suppression of NF-

κB-mediated gene transcription and a reduction in the inflammatory response.

Below is a conceptual diagram illustrating the potential inhibitory effect of 8-Epicrepiside E on

the NF-κB signaling pathway.
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Caption: Potential inhibition of the NF-κB pathway by 8-Epicrepiside E.

Potential Anticancer Activity
In addition to their anti-inflammatory effects, many sesquiterpene lactones have demonstrated

cytotoxic and pro-apoptotic activities in various cancer cell lines. The proposed mechanisms

are often multifaceted and can include:

Induction of Oxidative Stress: Generation of reactive oxygen species (ROS) that can

damage cellular components and trigger apoptosis.

Inhibition of Key Survival Pathways: Interference with pro-survival signaling cascades such

as PI3K/Akt and MAPK.
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Direct DNA Damage: Some compounds may directly interact with DNA, leading to cell cycle

arrest and apoptosis.

The diagram below illustrates a generalized workflow for assessing the cytotoxic potential of a

compound like 8-Epicrepiside E.
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93395-30-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1160452#8-epicrepiside-e-cas-number-93395-30-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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